methyl {[5-(2-furyl)-4-propyl-4H-1,2,4-triazol-3-yl]thio}acetate

• IUPAC Name: methyl 2-[[5-(furan-2-yl)-4-propyl-1,2,4-triazol-3-yl]sulfanyl]acetate
• InChI: InChI=1S/C12H15N3O3S/c1-3-6-15-11(9-5-4-7-18-9)13-14-12(15)19-8-10(16)17-2/h4-5,7H,3,6,8H2,1-2H3
• InChI Key: GDIJUHCLIYRAPQ-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=NN=C1SCC(=O)OC)C2=CC=CO2
• Molecular Formula: C12H15N3O3S
• Molecular Weight: 281.33 g/mol

Description

Methyl {[5-(2-furyl)-4-propyl-4H-1,2,4-triazol-3-yl]thio}acetate is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Methyl {[5-(2-furyl)-4-propyl-4H-1,2,4-triazol-3-yl]thio}acetate is not fully understood. However, it has been suggested that the compound exerts its biological activity by interacting with specific enzymes or receptors in the target organism. For example, in antimicrobial activity, it has been proposed that the compound inhibits the growth of bacteria by interfering with their cell wall synthesis or protein synthesis.
Biochemical and Physiological Effects
This compound has been reported to exhibit various biochemical and physiological effects. For example, in antitumor activity, it has been shown to induce apoptosis or programmed cell death in cancer cells. In anti-inflammatory activity, it has been demonstrated to reduce the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. In plant growth regulation, it has been found to promote root growth and increase the yield of crops.

Advantages and Limitations for Lab Experiments

Methyl {[5-(2-furyl)-4-propyl-4H-1,2,4-triazol-3-yl]thio}acetate has several advantages for lab experiments. It is relatively easy to synthesize, and the starting materials are readily available. It exhibits a broad range of biological activities, making it a versatile compound for various applications. However, there are also limitations to its use in lab experiments. It may have low solubility in certain solvents, making it difficult to dissolve in aqueous solutions. It may also exhibit toxicity or side effects at high concentrations, which can affect the accuracy of experimental results.

Future Directions

There are several future directions for the study of Methyl {[5-(2-furyl)-4-propyl-4H-1,2,4-triazol-3-yl]thio}acetate. One potential direction is the investigation of its potential as a drug candidate for the treatment of various diseases. Another direction is the exploration of its use as a plant growth regulator or pesticide for sustainable agriculture. Additionally, the synthesis of novel materials using this compound could lead to the development of new technologies with unique properties.

Synthesis Methods

Methyl {[5-(2-furyl)-4-propyl-4H-1,2,4-triazol-3-yl]thio}acetate can be synthesized through a simple and efficient method. The synthesis involves the reaction of 2-furylcarboxaldehyde, propylamine, and thioacetic acid in the presence of a catalyst such as p-toluenesulfonic acid. The reaction takes place under reflux conditions, and the resulting product is purified through recrystallization.

Scientific Research Applications

Methyl {[5-(2-furyl)-4-propyl-4H-1,2,4-triazol-3-yl]thio}acetate has been studied for its potential applications in various fields such as medicinal chemistry, agriculture, and material science. In medicinal chemistry, it has been investigated for its antimicrobial, antitumor, and anti-inflammatory activities. In agriculture, it has been studied for its potential use as a plant growth regulator and pesticide. In material science, it has been explored for its use in the synthesis of novel materials with unique properties.